(2S)-2-hydroxy-3-naphthalen-2-ylpropanoic acid

• IUPAC Name: (2S)-2-hydroxy-3-naphthalen-2-ylpropanoic acid
• InChI: InChI=1S/C13H12O3/c14-12(13(15)16)8-9-5-6-10-3-1-2-4-11(10)7-9/h1-7,12,14H,8H2,(H,15,16)/t12-/m0/s1
• InChI Key: ZKBPQCNXIPSZNO-LBPRGKRZSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)CC(C(=O)O)O
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)C[C@@H](C(=O)O)O
• Molecular Formula: C13H12O3
• Molecular Weight: 216.23 g/mol
• CAS RN: 413622-17-0

Description

(2S)-2-hydroxy-3-naphthalen-2-ylpropanoic acid, also known as 2-HNPA, is a chiral compound that belongs to the family of naphthols. It is a white crystalline solid that is soluble in water and ethanol. 2-HNPA has been extensively studied for its potential applications in various scientific research areas, such as organic synthesis, medicinal chemistry, and material science.

Mechanism of Action

The mechanism of action of (2S)-2-hydroxy-3-naphthalen-2-ylpropanoic acid is not well understood. However, it is believed that this compound exerts its effects through the inhibition of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory effects in vitro and in vivo. It has also been shown to inhibit the production of amyloid-beta peptides, which are believed to play a role in the development of Alzheimer's disease. Additionally, this compound has been shown to exhibit antioxidant and free radical scavenging properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2S)-2-hydroxy-3-naphthalen-2-ylpropanoic acid in lab experiments is its potential as a chiral building block for the synthesis of various compounds. Additionally, this compound has been shown to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its low solubility in organic solvents, which can make it difficult to work with.

Future Directions

There are several future directions for the research on (2S)-2-hydroxy-3-naphthalen-2-ylpropanoic acid. One potential direction is the development of new drugs based on the anti-inflammatory and antioxidant properties of this compound. Another potential direction is the use of this compound as a ligand for the synthesis of new metal-organic frameworks. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various scientific research areas.

Synthesis Methods

The synthesis of (2S)-2-hydroxy-3-naphthalen-2-ylpropanoic acid can be achieved through various methods. One of the most common methods involves the reaction of naphthalene with bromine to form 2-bromonaphthalene, which is then reacted with magnesium to form 2-naphthylmagnesium bromide. The resulting compound is then treated with (S)-2-chloropropionic acid to yield this compound.

Scientific Research Applications

(2S)-2-hydroxy-3-naphthalen-2-ylpropanoic acid has been widely used in scientific research due to its potential applications in various fields. In organic synthesis, this compound has been used as a chiral building block for the synthesis of various compounds. In medicinal chemistry, this compound has been studied for its potential as an anti-inflammatory agent and as a potential treatment for Alzheimer's disease. In material science, this compound has been used as a ligand for the synthesis of metal-organic frameworks.